Cas no 805323-81-3 (3H-1,2,4-Triazole-3-thione, 1,2-dihydro-1-phenyl-5-tridecyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-1-phenyl-5-tridecyl-
• CAS No: 805323-81-3
• MF: C₂₁H₃₃N₃S
• MW: 359.571823835373
• CID: 705496
• PubChem ID: 71421200
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione, 1,2-dihydro-1-phenyl-5-tridecyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-1-phenyl-5-tridecyl-
• 2-phenyl-3-tridecyl-1H-1,2,4-triazole-5-thione
• DTXSID80840365
• 1-Phenyl-5-tridecyl-1H-1,2,4-triazole-3(2H)-thione
• 805323-81-3
• 1-Phenyl-5-tridecyl-1,2-dihydro-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C21H33N3S/c1-2-3-4-5-6-7-8-9-10-11-15-18-20-22-21(25)23-24(20)19-16-13-12-14-17-19/h12-14,16-17H,2-11,15,18H2,1H3,(H,23,25)
• InChI Key： ICYFCDXDIFIYGG-UHFFFAOYSA-N
• SMILES： S=C1NN(C2C=CC=CC=2)C(CCCCCCCCCCCCC)=N1

Computed Properties

• Exact Mass: 359.23951924g/mol
• Monoisotopic Mass: 359.23951924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 59.7Ų